(2S)-2-[(2-azaniumylacetyl)amino]hexanoate

• IUPAC Name: (2S)-2-[(2-azaniumylacetyl)amino]hexanoate
• InChI: InChI=1S/C8H16N2O3/c1-2-3-4-6(8(12)13)10-7(11)5-9/h6H,2-5,9H2,1H3,(H,10,11)(H,12,13)/t6-/m0/s1
• InChI Key: XVUIZOUTLADVIH-LURJTMIESA-N
• Canonical SMILES: CCCCC(C(=O)[O-])NC(=O)C[NH3+]
• Isomeric SMILES: CCCC[C@@H](C(=O)[O-])NC(=O)C[NH3+]
• Molecular Formula: C8H16N2O3
• Molecular Weight: 188.22 g/mol
• CAS No.: 19257-04-6

Description

The compound with the identifier “(2S)-2-[(2-azaniumylacetyl)amino]hexanoate” is known as an air conditioning thermal expansion valve. It is a critical component in automotive air conditioning systems, specifically designed to regulate the flow of refrigerant into the evaporator, ensuring optimal cooling performance.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of an air conditioning thermal expansion valve involves several steps, including the machining of aluminum or other suitable materials to create the valve body. The valve components are then assembled, and the entire unit is tested for functionality and durability under various conditions.

Industrial Production Methods

In industrial settings, the production of air conditioning thermal expansion valves involves automated machining processes to ensure precision and consistency. The components are typically manufactured in large quantities and assembled using automated assembly lines. Quality control measures are implemented to ensure that each valve meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

The air conditioning thermal expansion valve does not undergo chemical reactions in the traditional sense, as it is a mechanical component. it is designed to withstand various environmental conditions, including exposure to refrigerants and temperature fluctuations.

Common Reagents and Conditions

The primary materials used in the construction of the valve include aluminum, rubber seals, and other durable materials that can withstand the chemical properties of refrigerants. The valve is designed to operate under high-pressure conditions and varying temperatures.

Major Products Formed

As a mechanical component, the air conditioning thermal expansion valve does not produce chemical products. Its primary function is to regulate the flow of refrigerant within the air conditioning system.

Scientific Research Applications

Chemistry

In the field of chemistry, the air conditioning thermal expansion valve is studied for its material properties and durability. Researchers analyze the performance of different materials used in the valve’s construction to improve its efficiency and longevity.

Biology

While the valve itself does not have direct applications in biology, the principles of thermal expansion and fluid dynamics studied in the context of the valve can be applied to biological systems, such as understanding fluid flow in biological tissues.

Medicine

The air conditioning thermal expansion valve does not have direct applications in medicine. the study of thermal expansion and fluid regulation can provide insights into medical devices that require precise control of fluid flow.

Industry

In the automotive and HVAC industries, the air conditioning thermal expansion valve is a critical component. Its design and functionality are continuously improved to enhance the performance and efficiency of air conditioning systems in vehicles and buildings.

Mechanism of Action

The air conditioning thermal expansion valve operates by regulating the flow of refrigerant into the evaporator. It uses a temperature-sensitive element to adjust the valve opening, ensuring that the correct amount of refrigerant is delivered based on the cooling demand. This mechanism helps maintain optimal cooling performance and prevents the evaporator from freezing.

Comparison with Similar Compounds

Similar Compounds

Thermostatic Expansion Valve: Similar in function but uses a thermostatic element to control refrigerant flow.

Electronic Expansion Valve: Uses electronic sensors and actuators for precise control of refrigerant flow.

Capillary Tube: A simpler device that regulates refrigerant flow based on pressure differences.

Uniqueness

The air conditioning thermal expansion valve is unique in its design, combining mechanical precision with temperature sensitivity to regulate refrigerant flow effectively. Unlike electronic expansion valves, it does not require electronic controls, making it a reliable and cost-effective solution for many applications.